Cas no 52621-71-3 (2,3,4-Tri-O-benzoyl-Methyl alpha-D-glucopyranoside)

• Product Name: 2,3,4-Tri-O-benzoyl-Methyl alpha-D-glucopyranoside
• CAS No: 52621-71-3
• MF: C₂₈H₂₆O₉
• MW: 506.500648975372
• CID: 2010278
• PubChem ID: 10918191
• Update Time: 2025-04-21

2,3,4-Tri-O-benzoyl-Methyl alpha-D-glucopyranoside Chemical and Physical Properties

Names and Identifiers

• 2,3,4-Tri-O-benzoyl-Methyl alpha-D-glucopyranoside
• 52621-71-3
• T72333
• SCHEMBL16897723
• Methyl 2,3,4-tri-O-benzoyl-?-D-glucopyranoside
• (2R,3R,4S,5R,6S)-2-(Hydroxymethyl)-6-methoxytetrahydro-2H-pyran-3,4,5-triyltribenzoate
• A-D-glucopyranoside
• [(2R,3R,4S,5R,6S)-4,5-dibenzoyloxy-2-(hydroxymethyl)-6-methoxyoxan-3-yl] benzoate
• AKOS027252954
• 34234-44-1
• (2R,3R,4S,5R,6S)-4,5-BIS(BENZOYLOXY)-2-(HYDROXYMETHYL)-6-METHOXYOXAN-3-YL BENZOATE
• HY-W145593
• AS-74211
• BHQKQQXWEXIQMI-NRUNVSGISA-N
• CS-0226019
• (2R,3R,4S,5R,6S)-2-(Hydroxymethyl)-6-methoxytetrahydro-2H-pyran-3,4,5-triyl tribenzoate
• Methyl 2,3,4-Tri-O-benzoyl-
• MFCD06797128
• M1487
• Methyl 2,3,4-Tri-O-benzoyl-alpha-D-glucopyranoside
• MM180862

• Inchi： 1S/C28H26O9/c1-33-28-24(37-27(32)20-15-9-4-10-16-20)23(36-26(31)19-13-7-3-8-14-19)22(21(17-29)34-28)35-25(30)18-11-5-2-6-12-18/h2-16,21-24,28-29H,17H2,1H3
• InChI Key： BHQKQQXWEXIQMI-UHFFFAOYSA-N
• SMILES： COC1C(OC(C2C=CC=CC=2)=O)C(OC(C2C=CC=CC=2)=O)C(OC(C2C=CC=CC=2)=O)C(CO)O1

Computed Properties

• Exact Mass: 506.15768240Da
• Monoisotopic Mass: 506.15768240Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 37
• Rotatable Bond Count: 11
• Complexity: 753
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 5
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.1
• Topological Polar Surface Area: 118Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbohydrates and carbohydrate conjugates Glycosyl compounds